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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771 Get Quote

To our valued audience of researchers, scientists, and development professionals: This guide

provides a performance benchmark of Phenafleur, a synthetic aromatic molecule. It has come

to our attention that the potential applications of Phenafleur may have been misconstrued. The

information available indicates that Phenafleur is utilized exclusively within the fragrance and

cosmetics industries for its olfactory properties.[1][2][3] It is not a pharmaceutical compound

and, therefore, does not engage in biological signaling pathways or elicit therapeutic effects.

This comparison, therefore, benchmarks Phenafleur against other widely-used fragrance

ingredients that serve as industry standards for similar scent profiles. The data presented is

relevant to the evaluation of performance within the fragrance industry.

Data Presentation: Comparative Performance of
Floral Scent Molecules
The following table summarizes the key performance characteristics of Phenafleur and

selected industry-standard fragrance molecules with floral and fresh scent profiles.
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Characteristic Phenafleur

Hedione

(Methyl

Dihydrojasmon

ate)

Phenyl Ethyl

Alcohol (PEA)
Galaxolide

Odor Profile

Refined floral,

hyacinth, fruity

(raspberry)[2][3]

Elegant,

transparent

floral, jasmine,

citrus

freshness[2][4]

Floral, rose, with

clean, sterile

nuances[5][6]

Clean, soft,

sweet musky,

floral, woody[7]

[8]

Substantivity/Ten

acity
> 48 hours[2][3]

Lasts 2 weeks on

a smelling

strip[2]

Not specified

Acts as a

fixative,

extending

longevity[7]

Stability Very good[2][3]

Good to very

good across

various product

types[2]

Harmonizes well

in many

blends[5]

Stabilizes base

notes[7]

Typical Use

Level
Up to 20%[3]

2% to over 35%

[2]

Widely used,

provides a

boosting effect[5]

Widely used as a

fixative and base

note enhancer[7]

Molecular Weight 204.3 g/mol [3] 226 g/mol [2] Not specified Not specified

Log P (o/w) 4.5[3] 2.92[2] Not specified Not specified

Vapor Pressure
0.004071 mm Hg

@ 23°C[3]

0.09 Pa @ 20°C

(approx.

0.000675 mm

Hg)[2]

Not specified Not specified

Biodegradability
Ultimately

biodegradable[2]

Readily

biodegradable[2]
Not specified Not specified
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The evaluation of fragrance ingredient performance relies on a combination of analytical

chemistry and sensory analysis (olfactometry). The data presented in the table above would be

generated using protocols similar to the following:

1. Gas Chromatography-Olfactometry (GC-O):

Objective: To identify and characterize the individual odor components of a fragrance

molecule.

Methodology: A sample of the fragrance ingredient is injected into a gas chromatograph

(GC), which separates the compound into its volatile components based on their boiling

points and chemical properties. The separated components are then eluted from the GC

column and split into two streams. One stream goes to a chemical detector (such as a mass

spectrometer) for identification, while the other is directed to a sniffing port where a trained

sensory analyst evaluates the odor of each component as it elutes.

2. Substantivity and Tenacity Evaluation:

Objective: To measure how long a fragrance ingredient remains detectable on a substrate.

Methodology: A standardized amount of the fragrance ingredient is applied to a substrate,

typically a smelling strip (blotter paper) or fabric swatch. The strips are then evaluated by

trained panelists at regular time intervals (e.g., 1, 2, 4, 8, 24, 48 hours) until the scent is no

longer perceptible. The duration for which the scent remains is recorded as its substantivity

or tenacity.

3. Stability Testing:

Objective: To assess the chemical stability of a fragrance ingredient in various product bases

(e.g., ethanol for fine fragrance, soap base, shampoo base).

Methodology: The fragrance ingredient is incorporated into different product bases at a

specified concentration. These samples are then subjected to accelerated aging conditions,

such as elevated temperatures and exposure to UV light. The chemical integrity and odor

profile of the ingredient are monitored over time using techniques like gas chromatography

and sensory evaluation to detect any degradation or changes in scent.
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Mandatory Visualization
Chemical Structures of Phenafleur and Alternatives

The following diagram illustrates the chemical structures of Phenafleur and the selected

industry-standard fragrance molecules. This visualization provides a basis for understanding

the structure-odor relationships of these compounds.

Phenafleur Hedione Phenyl Ethyl Alcohol Galaxolide

phenafleur

C14H20O

hedione

C13H22O3

pea

C8H10O

galaxolide

C18H26O

Click to download full resolution via product page

Chemical structures and formulas.

Fragrance Performance Evaluation Workflow

This diagram outlines the typical workflow for evaluating the performance of a fragrance

ingredient.
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Ingredient Synthesis & Purification

Analytical Characterization

Sensory & Performance Evaluation

Application & Formulation

Synthesis of
Phenafleur

Purification & QC

GC-MS Analysis
(Purity, Identity)

Olfactometry
(Odor Profile)

Substantivity Test
(on blotter/fabric)

Stability Test
(in product base)

Formulation into
Test Product

Consumer Panel
Testing
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Workflow for fragrance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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